4-(4-fluorobenzoyl)-3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H19FN2O3S
• Molecular Weight: 446.5 g/mol
• IUPAC Name: (4E)-4-[(4-fluorophenyl)-hydroxymethylidene]-1-[2-(1H-indol-3-yl)ethyl]-5-thiophen-2-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C25H19FN2O3S/c26-17-9-7-15(8-10-17)23(29)21-22(20-6-3-13-32-20)28(25(31)24(21)30)12-11-16-14-27-19-5-2-1-4-18(16)19/h1-10,13-14,22,27,29H,11-12H2/b23-21+
• InChI Key: QIXNFWFDBGMBSV-XTQSDGFTSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)CCN3C(/C(=C(/C4=CC=C(C=C4)F)\O)/C(=O)C3=O)C5=CC=CS5
• SMILES: C1=CC=C2C(=C1)C(=CN2)CCN3C(C(=C(C4=CC=C(C=C4)F)O)C(=O)C3=O)C5=CC=CS5

Description

4-(4-fluorobenzoyl)-3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FTY720, and it has been studied extensively for its biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 4-(4-fluorobenzoyl)-3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one involves the activation of sphingosine-1-phosphate receptors, which are involved in regulating various biological processes, including immune cell trafficking, vascular development, and neuronal function. This compound acts as a functional antagonist of these receptors, leading to a reduction in immune cell trafficking and inflammation.
Biochemical and Physiological Effects:
4-(4-fluorobenzoyl)-3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to have several biochemical and physiological effects, including the inhibition of lymphocyte trafficking, the reduction of inflammation, and the promotion of neuronal survival. This compound has also been shown to have anti-tumor properties and can induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-fluorobenzoyl)-3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments include its high potency, selectivity, and specificity for sphingosine-1-phosphate receptors. However, the limitations of using this compound include its low solubility and poor bioavailability, which can affect its efficacy in vivo.

Future Directions

For research on 4-(4-fluorobenzoyl)-3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one include the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, further studies are needed to investigate its potential applications in the treatment of neurodegenerative disorders, cancer, and other diseases. Further research is also needed to understand its mechanism of action and to optimize its pharmacokinetic properties for clinical use.

Synthesis Methods

The synthesis of 4-(4-fluorobenzoyl)-3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one involves several steps, including the condensation of 4-fluorobenzoyl chloride with 2-(1H-indol-3-yl)ethanol, followed by the reaction with 2-thiophenecarboxaldehyde and subsequent cyclization to yield the final product. This synthesis method has been optimized and modified by several researchers to improve the yield and purity of the compound.

Scientific Research Applications

4-(4-fluorobenzoyl)-3-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-(2-thienyl)-1,5-dihydro-2H-pyrrol-2-one has been extensively studied for its potential applications in various fields, including neuroscience, immunology, and cancer research. It has been shown to have immunomodulatory properties and can be used to prevent organ rejection in transplant patients. It has also been studied for its potential in treating multiple sclerosis, Alzheimer's disease, and other neurodegenerative disorders.